Cas no 2901109-49-5 (2-Bromo-6-fluoro-3-methoxy-5-methylbenZaldehyde)

• Product Name: 2-Bromo-6-fluoro-3-methoxy-5-methylbenZaldehyde
• CAS No: 2901109-49-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 6796368
• PubChem ID: 171368234
• Update Time: 2025-05-24

2-Bromo-6-fluoro-3-methoxy-5-methylbenZaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD34762865
• 2901109-49-5
• 2-Bromo-6-fluoro-3-methoxy-5-methylbenZaldehyde

• Inchi： 1S/C9H8BrFO2/c1-5-3-7(13-2)8(10)6(4-12)9(5)11/h3-4H,1-2H3
• InChI Key： XIBHIDBJVQSKNF-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C(C)=CC=1OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Bromo-6-fluoro-3-methoxy-5-methylbenZaldehyde

Introduction to 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde (CAS No. 2901109-49-5)

2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde (CAS No. 2901109-49-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromine, fluorine, methoxy, and methyl functional groups, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde is C₁₀H₉BrFO₂, and it has a molecular weight of approximately 247.08 g/mol. The presence of the bromine atom in the 2-position, the fluorine atom in the 6-position, the methoxy group in the 3-position, and the methyl group in the 5-position imparts specific electronic and steric effects that influence its chemical behavior and reactivity.

In the realm of pharmaceutical research, 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde has shown promise as a building block for the synthesis of novel bioactive compounds. Its unique combination of functional groups allows for a wide range of chemical transformations, making it a valuable intermediate in drug discovery and development. Recent studies have explored its potential as a precursor for the synthesis of anticancer agents, antimicrobial compounds, and other therapeutic molecules.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde in the development of novel inhibitors for specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against key enzymes, suggesting its potential as a lead compound for further optimization and clinical evaluation.

In addition to its pharmaceutical applications, 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers have reported that derivatives of this compound can enhance the performance of these devices by improving charge transport and stability.

The synthetic versatility of 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde has been further explored through various chemical reactions. For instance, it can undergo nucleophilic substitution reactions at the bromine position to introduce different functional groups, thereby expanding its range of applications. Additionally, its aldehyde functionality can be readily converted into other functional groups through reduction or oxidation reactions, making it a valuable starting material for complex molecule synthesis.

In terms of safety and handling, it is important to note that while 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde is not classified as a hazardous substance under current regulations, proper precautions should be taken during handling to ensure safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The environmental impact of 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental management to minimize any potential adverse impacts.

In conclusion, 2-Bromo-6-fluoro-3-methoxy-5-methylbenzaldehyde (CAS No. 2901109-49-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and synthetic chemistry.